Cas no 153699-26-4 (Iodonium,bis(4-methylphenyl)-,tetrakis(pentafluorophenyl) borate(1-))

Iodonium,bis(4-methylphenyl)-,tetrakis(pentafluorophenyl) borate(1-) structure
153699-26-4 structure
Product Name:Iodonium,bis(4-methylphenyl)-,tetrakis(pentafluorophenyl) borate(1-)
CAS No:153699-26-4
MF:C38H14BF20I
MW:988.201312541962
CID:223184
PubChem ID:22035133
Update Time:2025-04-19

Iodonium,bis(4-methylphenyl)-,tetrakis(pentafluorophenyl) borate(1-) Chemical and Physical Properties

Names and Identifiers

    • Iodonium,bis(4-methylphenyl)-,tetrakis(pentafluorophenyl) borate(1-)
    • Bis(4-methylphenyl)iodonium tetrakis(pentafluorophenyl)borate(1-)
    • DI-PARA-TOLYLIODONIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE
    • di-p-tolyliodonium tetrakis(pentafluorophenyl)borate
    • Iodonium, bis(4-methylphenyl)-, tetrakis(pentafluorophenyl)borate(1-)
    • 153699-26-4
    • SCHEMBL1155683
    • Di-p-tolyliodonium tetrakis(perfluorophenyl)borate
    • Iodonium,bis(4-methylphenyl)-,tetrakis(pentafluorophenyl)borate(1-)
    • Inchi: 1S/C24BF20.C14H14I/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33;1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14/h;3-10H,1-2H3/q-1;+1
    • InChI Key: IKQLUNDRAJOEDH-UHFFFAOYSA-N
    • SMILES: [I+](C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.FC1C(=C(C(=C(C=1[B-](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F

Computed Properties

  • Exact Mass: 987.99139g/mol
  • Monoisotopic Mass: 987.99139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 6
  • Complexity: 961
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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